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Compound of Interest

Compound Name: 3,4,4-Trimethylpent-1-ene

Cat. No.: B14752828

This technical guide provides a comprehensive overview of 3,4,4-trimethylpent-1-ene,
including its chemical identifiers, physicochemical properties, and a representative synthesis
protocol for a structurally related isomer. This document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis.

Chemical Identifiers

A unigue and unambiguous identification of chemical substances is crucial for research and
regulatory purposes. The following table summarizes the key identifiers for 3,4,4-
trimethylpent-1-ene.
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Identifier Type Value Reference
CAS Number 564-03-4 [1]
PubChem CID 521733 [1]

IUPAC Name 3,4,4-trimethylpent-1-ene

Molecular Formula

C8H16

[1]

InChl

InChI=1S/C8H16/c1-6-
7(2)8(3,4)5/h6-7H,1H2,2-5H3

[1]

InChlKey

BOPVNOMJIDZBQB-
UHFFFAOYSA-N

[1]

Canonical SMILES

CC(C=C)C(C)(C)C

[1]

Physicochemical Properties

The physical and chemical properties of a compound are fundamental to its application and

handling. The table below presents key physicochemical data for 3,4,4-trimethylpent-1-ene

and its isomers, as comprehensive experimental data for the specific target molecule is limited.
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Property Value Notes Reference

Molecular Weight 112.21 g/mol [1112]

. . For isomer 2,4,4-
Boiling Point 101.4 °C ) [3]
trimethyl-1-pentene

] ] For isomer 2,4,4-
Melting Point -93.5°C ] [3]
trimethyl-1-pentene

) For isomer 2,4,4-
Density 0.7150 g/cm? at 20 °C ] [3]
trimethyl-1-pentene

) For isomer 2,4,4-
Refractive Index 1.4096 at 20 °C ) [3]
trimethyl-1-pentene

. ) For isomer 2,4,4-
Solubility Insoluble in water ] [3]
trimethyl-1-pentene

] For isomer 2,4,4-
Flash Point -5°C ] [3]
trimethyl-1-pentene

For isomer 2,3,4-
Vapor Pressure 32.8 mmHg at 25°C ] [4]
trimethylpent-1-ene

Experimental Protocols

Detailed experimental protocols are essential for the replication of scientific findings. Below is a
representative synthesis method for 2,4,4-trimethyl-1-pentene, a structural isomer of 3,4,4-
trimethylpent-1-ene, based on a patented procedure. This can serve as a foundational
method for the synthesis of similar branched alkenes.

Synthesis of 2,4,4-Trimethyl-1-pentene[5]
¢ Objective: To prepare 2,4,4-trimethyl-1-pentene from tert-butanol or isobutanol.
e Materials:

o tert-butanol or isobutanol (raw material)

o Sulfuric acid (60-98% by mass) or a strong acid-type polymer resin (catalyst)
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e Apparatus: A sealed reaction vessel.

e Procedure:

[¢]

The raw material (tert-butanol or isobutanol) and the catalyst (sulfuric acid or strong acid
resin) are introduced into a sealed reaction vessel.

The molar ratio of the alcohol to sulfuric acid is maintained between 1:0.3 and 1:1.

[¢]

o

The reaction mixture is heated to a temperature between 60-95 °C.

The reaction is carried out under these closed conditions.

[e]

e Outcome: This method is reported to produce 2,4,4-trimethyl-1-pentene with a yield of up to
95% without the need for distillation and purification.[5]

Safety and Handling

For safe handling in a laboratory setting, it is important to be aware of the potential hazards.
The following information is based on the safety data sheets for the isomer 2,4,4-trimethyl-1-
pentene.

o General Hazards: Highly flammable liquid and vapor.[6] Toxic to aquatic life with long-lasting
effects.[6]

e Precautionary Statements:

[¢]

Keep away from heat, sparks, open flames, and hot surfaces.[6]

[e]

Keep the container tightly closed.[6]

o

Ground and bond the container and receiving equipment.[6]

o

Wear protective gloves, protective clothing, eye protection, and face protection.[6]

o First Aid Measures:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://patents.google.com/patent/CN107056576B/en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20187~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2019:22:08~~2%204%204-Trimethyl-1-pentene~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14752828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with water or
shower.[6]

o In case of fire: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[6]

Logical Relationships of Identifiers

The following diagram illustrates the hierarchical and interconnected nature of the various
chemical identifiers for 3,4,4-trimethylpent-1-ene.

3,4,4-Trimethylpent-1-ene
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Caption: Interconnectivity of chemical identifiers for 3,4,4-trimethylpent-1-ene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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